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Compound of Interest

Compound Name: Fumigaclavine A

Cat. No.: B1252198 Get Quote

Fumigaclavine A: A Comprehensive Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Fumigaclavine A, a mycotoxin belonging

to the clavine alkaloid group. Produced by the fungus Aspergillus fumigatus, this document

outlines its core molecular properties, biosynthetic pathway, and relevant experimental

methodologies.

Core Molecular Data
Fumigaclavine A is a significant secondary metabolite with the following key quantitative

identifiers.

Property Value Source

Molecular Formula C₁₈H₂₂N₂O₂ [1][2][3]

Molecular Weight 298.38 g/mol [1]

Alternate Molecular Weight 298.4 g/mol [2][3]

CAS Number 6879-59-0 [1]
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Biosynthesis of Fumigaclavine A
The biosynthesis of Fumigaclavine A is a complex multi-step enzymatic process originating

from the amino acid L-tryptophan and the isoprenoid dimethylallyl pyrophosphate (DMAPP).

While a complete, universally agreed-upon pathway remains the subject of ongoing research,

the following diagram illustrates a widely accepted sequence of key intermediates and

enzymatic conversions leading to the formation of the clavine alkaloid core, from which

Fumigaclavine A is derived.
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Caption: Simplified biosynthetic pathway of Fumigaclavine A.

Experimental Protocols
The isolation and characterization of Fumigaclavine A from fungal cultures are critical for

further research. The following is a generalized workflow based on common laboratory

practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1252198?utm_src=pdf-body
https://www.benchchem.com/product/b1252198?utm_src=pdf-body
https://www.benchchem.com/product/b1252198?utm_src=pdf-body
https://www.benchchem.com/product/b1252198?utm_src=pdf-body-img
https://www.benchchem.com/product/b1252198?utm_src=pdf-body
https://www.benchchem.com/product/b1252198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspergillus fumigatus
Culture

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract

Column Chromatography
(Silica Gel)

Fraction Collection

TLC Analysis

Pooled & Concentrated
Purified Fractions

Identify & Pool

Crystallization

Pure Fumigaclavine A

Structural Elucidation
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: Generalized workflow for Fumigaclavine A isolation.
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A detailed experimental protocol for the isolation of clavine alkaloids, including Fumigaclavine
A, from Aspergillus fumigatus was described by Spilsbury et al. (1961). The general steps are

as follows:

Culturing:Aspergillus fumigatus is grown on a suitable medium, such as a glucose- and

ammonium-based liquid medium, for a period sufficient for the production of secondary

metabolites.

Extraction: The fungal mycelium is separated from the culture broth. Both the mycelium and

the broth are extracted with an organic solvent like chloroform or ethyl acetate to partition the

alkaloids from the aqueous phase.

Purification: The crude extract is then subjected to purification techniques. This typically

involves column chromatography using an adsorbent like silica gel or alumina. A gradient of

solvents with increasing polarity is used to elute the different compounds.

Identification: Fractions are collected and analyzed by thin-layer chromatography (TLC) to

identify those containing Fumigaclavine A. The fractions with the desired compound are

then pooled.

Crystallization: The pooled fractions are concentrated, and the purified Fumigaclavine A is

often obtained as a crystalline solid through crystallization from a suitable solvent system.

Structural Elucidation: The identity and purity of the isolated Fumigaclavine A are confirmed

using modern analytical techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, Mass Spectrometry (MS), and X-ray crystallography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (7,9-dimethyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinolin-10-yl) acetate |
C18H22N2O2 | CID 12309935 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Fumigaclavine A | C18H22N2O2 | CID 5324492 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Fumigaclavine A molecular formula and molecular
weight.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252198#fumigaclavine-a-molecular-formula-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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